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Compound of Interest

Compound Name: N,N-Dimethyl-4-vinylaniline

Cat. No.: B1582249

An In-depth Technical Guide to the Physical and Chemical Properties of N,N-Dimethyl-4-
vinylaniline

Introduction: A Versatile Building Block in Modern
Chemistry

N,N-Dimethyl-4-vinylaniline (DMVA), identified by its CAS number 2039-80-7, is a bifunctional
organic compound that has emerged as a cornerstone intermediate in advanced chemical
synthesis.[1] Its unique molecular architecture, featuring both a reactive vinyl group and an
electron-rich N,N-dimethylamino moiety on an aromatic ring, provides a versatile platform for a
wide array of chemical transformations.[1][2] This dual functionality makes DMVA an
indispensable precursor in the development of complex molecules and functional materials.

This guide offers a comprehensive overview of the physical and chemical properties of N,N-
Dimethyl-4-vinylaniline, tailored for researchers, scientists, and professionals in drug
development and material science. We will delve into its fundamental characteristics, reactivity
profile, synthesis protocols, and key applications, providing the technical insights necessary to
harness its full synthetic potential.

Part 1: Core Physicochemical Properties

A thorough understanding of a compound's physical properties is paramount for its effective
use in experimental design, process scale-up, and safety management. N,N-Dimethyl-4-
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vinylaniline is typically supplied as a colorless to pale yellow or brown liquid with a
characteristic aromatic amine odor.[2][3][4] Purity levels for research and industrial applications
are generally 97% or higher to minimize side reactions and maximize yields in sensitive
synthetic applications.[1]

Key physicochemical data for N,N-Dimethyl-4-vinylaniline are summarized in the table below.

Property Value References

CAS Number 2039-80-7 [1][5]

Molecular Formula Ci1oH13N [1][6]

Molecular Weight 147.22 g/mol [1][6]17]
Colorless to Yellow/Brown

Appearance o [2][3][6]
Liquid

N _ 241.6 °C at 760 mmHg; 91 °C

Boiling Point [819]
at 3 mmHg

Melting Point 17 °C [9]

Density 0.959 g/cm?3 [8]

Flash Point 97.5°C/98°C (81191

- Soluble in organic solvents;
Solubility o S [2]
limited solubility in water.

Refrigerated (0-10°C), sealed
Storage Conditions in dry conditions, under inert [7119]

gas.

Part 2: Chemical Reactivity and Mechanistic
Insights

The synthetic versatility of DMVA stems from its two primary reactive sites: the vinyl group and
the activated aromatic ring. The interplay between these groups dictates its role in various
chemical transformations.
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Caption: Key reactive sites of N,N-Dimethyl-4-vinylaniline.

Reactions of the Vinyl Group: Polymerization

The vinyl group (-CH=CH?3) is highly susceptible to polymerization, making DMVA a valuable
monomer or co-monomer.[1][6] This reactivity allows for the creation of specialty polymers with
tailored electronic and optical properties. The electron-donating dimethylamino group
influences the electronic characteristics of the resulting polymer, making it useful for
applications in optoelectronics and photovoltaics.[6]

Polymerization of DMVA

DMVA Monomer

Self-addition

Addition
Chain Propagation

Initiation

Poly(DMVA) Chain

Radical
Initiator (e.g., AIBN)
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Caption: Conceptual workflow of DMVA polymerization.

Reactions of the Aromatic Ring: Electrophilic
Substitution

The N,N-dimethylamino group is a strong activating group, meaning it donates electron density
to the benzene ring. This increases the ring's nucleophilicity, making it highly reactive towards
electrophiles. This group directs incoming electrophiles primarily to the ortho and para
positions. Since the para position is already occupied by the vinyl group, electrophilic aromatic
substitution reactions will predominantly occur at the positions ortho to the dimethylamino

group.[2]

Part 3: Synthesis and Experimental Protocols

The synthesis of N,N-Dimethyl-4-vinylaniline can be accomplished via several routes, often
starting from aniline derivatives. A common strategy involves the olefination of 4-
(dimethylamino)benzaldehyde, for example, through a Wittig reaction. Another documented
method involves the reaction of 2-methanesulfonyl-benzothiazole with 4-dimethylamino-
benzaldehyde.[8]

Example Synthesis Protocol: Wittig-type Olefination

This protocol is a representative example for the synthesis of DMVA. The causality behind this
choice is the high reliability and functional group tolerance of the Wittig reaction and its variants
for creating carbon-carbon double bonds.

Step 1: Preparation of the Phosphonium Ylide

o Suspend methyltriphenylphosphonium bromide in anhydrous tetrahydrofuran (THF) under an
inert atmosphere (e.g., nitrogen or argon).

e Cool the suspension to 0°C in an ice bath.

e Slowly add a strong base, such as n-butyllithium or sodium hydride, to deprotonate the
phosphonium salt and form the bright yellow or orange phosphonium ylide. The choice of a
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strong, non-nucleophilic base is critical to ensure complete ylide formation without side
reactions.

Step 2: Reaction with Aldehyde
e Maintain the inert atmosphere and temperature.
e Prepare a solution of 4-(dimethylamino)benzaldehyde in anhydrous THF.

o Add the aldehyde solution dropwise to the ylide suspension. The reaction is often exothermic
and is characterized by the disappearance of the ylide's color.

Step 3: Workup and Purification

After the reaction is complete (monitored by Thin Layer Chromatography), quench the
reaction by slowly adding a saturated aqueous solution of ammonium chloride.

o Transfer the mixture to a separatory funnel and extract the product into a suitable organic
solvent, such as diethyl ether or ethyl acetate.

» Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or
magnesium sulfate, and filter.

» Remove the solvent under reduced pressure using a rotary evaporator.

» Purify the crude product by column chromatography on silica gel to yield pure N,N-Dimethyl-
4-vinylaniline.

Step 4: Characterization

o Confirm the structure and purity of the final product using analytical techniques such as
Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography-Mass
Spectrometry (GC-MS).[9][10]
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Caption: Experimental workflow for the synthesis of DMVA.

Part 4: Applications in Research and Industry
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The unique reactivity of DMVA makes it a vital intermediate across several high-value sectors.

Pharmaceutical Intermediates: It serves as a fundamental building block in organic synthesis
for the creation of complex molecular structures, including active pharmaceutical ingredients
(APIs).[11]

Advanced Materials: DMVA is used in the development of advanced materials, where its
incorporation into polymers can impart specific optical or electronic properties.[1][6] This is
particularly relevant for creating materials for liquid crystal displays (LCDs), optoelectronics,
and photovoltaics.[6]

Dyes and Pigments: The aromatic amine structure is a classic chromophore, making DMVA
a key precursor in the synthesis of various dyes and pigments for the textile and coatings
industries.[4][6]

Agrochemicals: It is utilized in the synthesis of active ingredients for products designed to
enhance crop protection and yield.[11]

Polymerization Inhibitor: In some contexts, it can act as a polymerization inhibitor, for
instance, in the manufacturing of acrylic monomers to ensure stability.[4]

Part 5: Safety, Handling, and Storage

N,N-Dimethyl-4-vinylaniline is classified as a hazardous chemical and requires careful

handling to mitigate risks.

Hazards: The compound is toxic if swallowed, inhaled, or in contact with skin.[7][12] It is
known to cause skin and serious eye irritation.[9]

Handling: Always handle in a well-ventilated area or under a chemical fume hood.[12][13]
Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[9] Avoid breathing vapors or mists.[12]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[12] It
should be refrigerated (typically between 0-10°C) and stored under an inert gas, as it can be
sensitive to air and heat.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1582249?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/pharmaceutical-intermediates/role-n-n-dimethyl-4-vinylaniline-advanced-organic-synthesis-hf
https://cymitquimica.com/cas/2039-80-7/
https://www.tcichemicals.com/OP/en/p/E1607
https://www.tcichemicals.com/OP/en/p/E1607
https://www.lookchem.com/casno2039-80-7.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB31856803.htm
https://www.myskinrecipes.com/shop/en/aniline-derivatives/69576--nn-dimethyl-4-vinylaniline.html
https://www.sigmaaldrich.com/CH/fr/product/ambeedinc/ambh324ab73a?context=bbe
https://wap.guidechem.com/encyclopedia/n-n-dimethyl-4-vinylaniline-dic252408.html
https://www.tcichemicals.com/HK/en/p/E1607
https://www.tcichemicals.com/HK/en/p/E1607
https://www.bldpharm.com/products/2039-80-7.html
https://www.nbinno.com/other-organic-chemicals/n-n-dimethyl-4-vinylaniline-versatile-intermediate-chemical-synthesis-vw
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/N,N-Dimethylaniline_0288_3.0.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1830114&productDescription=NN-DIMETHL-4-NTROSOANILINE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1582249#physical-and-chemical-properties-of-n-n-dimethyl-4-vinylaniline
https://www.benchchem.com/product/b1582249#physical-and-chemical-properties-of-n-n-dimethyl-4-vinylaniline
https://www.benchchem.com/product/b1582249#physical-and-chemical-properties-of-n-n-dimethyl-4-vinylaniline
https://www.benchchem.com/product/b1582249#physical-and-chemical-properties-of-n-n-dimethyl-4-vinylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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